6-(3,5-Dimethylpiperidin-1-yl)pyridazine-3-carboxylic acid
CAS No.: 1183545-09-6
Cat. No.: VC3060920
Molecular Formula: C12H17N3O2
Molecular Weight: 235.28 g/mol
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Specification
| CAS No. | 1183545-09-6 |
|---|---|
| Molecular Formula | C12H17N3O2 |
| Molecular Weight | 235.28 g/mol |
| IUPAC Name | 6-(3,5-dimethylpiperidin-1-yl)pyridazine-3-carboxylic acid |
| Standard InChI | InChI=1S/C12H17N3O2/c1-8-5-9(2)7-15(6-8)11-4-3-10(12(16)17)13-14-11/h3-4,8-9H,5-7H2,1-2H3,(H,16,17) |
| Standard InChI Key | PDIBPLKEYRMGFL-UHFFFAOYSA-N |
| SMILES | CC1CC(CN(C1)C2=NN=C(C=C2)C(=O)O)C |
| Canonical SMILES | CC1CC(CN(C1)C2=NN=C(C=C2)C(=O)O)C |
Introduction
6-(3,5-Dimethylpiperidin-1-yl)pyridazine-3-carboxylic acid is a synthetic organic compound that belongs to the class of pyridazine derivatives. It is characterized by the presence of a pyridazine ring linked to a 3,5-dimethylpiperidine moiety and a carboxylic acid group. The compound's CAS number is 1183545-09-6, and it is referenced as 3D-IXB54509 in some chemical catalogs .
Synthesis and Preparation
While specific synthesis methods for 6-(3,5-Dimethylpiperidin-1-yl)pyridazine-3-carboxylic acid are not detailed in the available literature, the synthesis of similar pyridazine derivatives often involves condensation reactions between appropriate precursors. For instance, pyridazine rings can be formed through the condensation of hydrazine derivatives with suitable dicarbonyl compounds .
Availability and Status
As of the latest information, 6-(3,5-Dimethylpiperidin-1-yl)pyridazine-3-carboxylic acid is listed as a discontinued product by some suppliers, indicating that it may not be readily available for purchase or research use . For inquiries about similar compounds or potential alternatives, researchers are advised to contact suppliers directly.
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